Neopatulin Neopatulin Isopatulin is a furopyran and lactone that is (2H-pyran-3(6H)-ylidene)acetic acid which is substituted by hydroxy groups at positions 4 an 6 and in which the hydroxy group at position 4 has condensed with the carboxy group to give the corresponding bicyclic lactone. Also known as neopatulin, it is a mycotoxic substance produced by Aspergillus and Penicillium species. It has a role as a mycotoxin, an antibacterial agent and a Penicillium metabolite. It is a gamma-lactone, a furopyran and a lactol.
Brand Name: Vulcanchem
CAS No.: 70402-10-7
VCID: VC0138621
InChI: InChI=1S/C7H6O4/c8-6-2-5-4(3-10-6)1-7(9)11-5/h1-2,6,8H,3H2
SMILES: C1C2=CC(=O)OC2=CC(O1)O
Molecular Formula: C7H6O4
Molecular Weight: 154.12 g/mol

Neopatulin

CAS No.: 70402-10-7

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VCID: VC0138621

Molecular Formula: C7H6O4

Molecular Weight: 154.12 g/mol

Neopatulin - 70402-10-7

CAS No. 70402-10-7
Product Name Neopatulin
Molecular Formula C7H6O4
Molecular Weight 154.12 g/mol
IUPAC Name 6-hydroxy-4,6-dihydrofuro[3,2-c]pyran-2-one
Standard InChI InChI=1S/C7H6O4/c8-6-2-5-4(3-10-6)1-7(9)11-5/h1-2,6,8H,3H2
Standard InChIKey ZGBMSNKHUHZKEP-UHFFFAOYSA-N
SMILES C1C2=CC(=O)OC2=CC(O1)O
Canonical SMILES C1C2=CC(=O)OC2=CC(O1)O
Description Isopatulin is a furopyran and lactone that is (2H-pyran-3(6H)-ylidene)acetic acid which is substituted by hydroxy groups at positions 4 an 6 and in which the hydroxy group at position 4 has condensed with the carboxy group to give the corresponding bicyclic lactone. Also known as neopatulin, it is a mycotoxic substance produced by Aspergillus and Penicillium species. It has a role as a mycotoxin, an antibacterial agent and a Penicillium metabolite. It is a gamma-lactone, a furopyran and a lactol.
Synonyms 6-Hydroxy-4H-furo[3,2-c]pyran-2(6H)-one;
PubChem Compound 155497
Last Modified Nov 11 2021
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